Cas no 20351-71-7 (Carbamothioic acid, methylphenyl-, O-phenyl ester)

• Product Name: Carbamothioic acid, methylphenyl-, O-phenyl ester
• CAS No: 20351-71-7
• MF: C₁₄H₁₃NOS
• MW: 243.324122190475
• CID: 1393265
• PubChem ID: 15401932
• Update Time: 2025-04-20

Carbamothioic acid, methylphenyl-, O-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, methylphenyl-, O-phenyl ester
• O-phenyl N-methyl-N-phenylcarbamothioate
• DTXSID40572433
• 20351-71-7
• O-Phenyl methyl(phenyl)carbamothioate

• Inchi： 1S/C14H13NOS/c1-15(12-8-4-2-5-9-12)14(17)16-13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： CMFUHWVOEFMDJF-UHFFFAOYSA-N
• SMILES： S=C(N(C)C1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.07189
• Monoisotopic Mass: 243.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• PSA: 12.47